Cas no 2092803-15-9 (4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole)

4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole is a versatile brominated pyrazole derivative with a reactive bromomethyl group and a propargyl substituent. Its structure enables selective functionalization, making it valuable in organic synthesis, particularly in cross-coupling reactions and cycloadditions. The phenyl group enhances stability while the bromomethyl moiety serves as an effective alkylating agent. The propargyl group further expands utility in click chemistry applications. This compound is well-suited for pharmaceutical and agrochemical intermediate synthesis, offering precise reactivity for constructing complex heterocyclic frameworks. High purity and consistent performance ensure reliability in research and industrial applications.
4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole structure
2092803-15-9 structure
Product Name:4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
CAS No:2092803-15-9
MF:C13H11BrN2
MW:275.143841981888
CID:5056448
Update Time:2025-06-09

4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
    • 4-(bromomethyl)-3-phenyl-1-prop-2-ynylpyrazole
    • 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
    • Inchi: 1S/C13H11BrN2/c1-2-8-16-10-12(9-14)13(15-16)11-6-4-3-5-7-11/h1,3-7,10H,8-9H2
    • InChI Key: JXZCSHGKEGYXIM-UHFFFAOYSA-N
    • SMILES: BrCC1=CN(CC#C)N=C1C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 264
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.8

4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B244046-100mg
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1h-pyrazole
2092803-15-9
100mg
$ 95.00 2022-06-07
TRC
B244046-500mg
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1h-pyrazole
2092803-15-9
500mg
$ 365.00 2022-06-07
TRC
B244046-1g
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1h-pyrazole
2092803-15-9
1g
$ 570.00 2022-06-07
Life Chemicals
F2198-2012-0.25g
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
2092803-15-9 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F2198-2012-0.5g
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
2092803-15-9 95%+
0.5g
$551.0 2023-09-06
Life Chemicals
F2198-2012-1g
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
2092803-15-9 95%+
1g
$580.0 2023-09-06
Life Chemicals
F2198-2012-2.5g
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
2092803-15-9 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F2198-2012-5g
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
2092803-15-9 95%+
5g
$1909.0 2023-09-06
Life Chemicals
F2198-2012-10g
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
2092803-15-9 95%+
10g
$2675.0 2023-09-06

Additional information on 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole

Recent Advances in the Study of 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole (CAS: 2092803-15-9)

The compound 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole (CAS: 2092803-15-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole serves as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the bromomethyl and propynyl groups, make it a valuable building block for click chemistry and other bioorthogonal reactions. Researchers have successfully utilized this compound to develop targeted inhibitors for various enzymes implicated in cancer and inflammatory diseases.

One notable application of this compound is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the use of 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole as a precursor for the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway. These inhibitors exhibited promising activity in preclinical models of autoimmune disorders, underscoring the therapeutic potential of this chemical scaffold.

In addition to its role in kinase inhibitor development, this compound has also been explored in the context of proteolysis-targeting chimeras (PROTACs). A recent study highlighted its utility in the design of bifunctional molecules that can degrade disease-relevant proteins. The bromomethyl group facilitates the attachment of targeting ligands, while the propynyl group enables further functionalization via copper-catalyzed azide-alkyne cycloaddition (CuAAC).

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which has implications for industrial-scale production. This development is particularly relevant given the growing demand for high-quality intermediates in pharmaceutical manufacturing.

Looking ahead, researchers are investigating the potential of this compound in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Preliminary data suggest that derivatives of 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole may modulate targets involved in protein misfolding and microbial pathogenesis. Further studies are warranted to fully elucidate its mechanisms of action and optimize its pharmacological properties.

In conclusion, 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole (CAS: 2092803-15-9) represents a promising chemical entity with broad applications in drug discovery. Its versatility as a synthetic intermediate and its potential therapeutic benefits make it a subject of ongoing research. Continued exploration of this compound and its derivatives is expected to yield novel insights and therapeutic candidates in the coming years.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.